N-(2-ethylphenyl)-2-(2-(pyridin-2-ylamino)thiazol-4-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H18N4OS/c1-2-13-7-3-4-8-15(13)21-17(23)11-14-12-24-18(20-14)22-16-9-5-6-10-19-16/h3-10,12H,2,11H2,1H3,(H,21,23)(H,19,20,22)
• InChI Key: CSOGCNNXYMAZIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CC2=CSC(=N2)NC3=CC=CC=N3
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

N-(2-ethylphenyl)-2-(2-(pyridin-2-ylamino)thiazol-4-yl)acetamide, also known as EPTA, is a chemical compound with potential applications in scientific research. EPTA belongs to the class of thiazole-based compounds and has been synthesized using various methods.

Scientific Research Applications

Comprehensive Analysis of N-(2-ethylphenyl)-2-{2-[(pyridin-2-yl)amino]-1,3-thiazol-4-yl}acetamide Applications

Pharmaceutical Research: N-(2-ethylphenyl)-2-{2-[(pyridin-2-yl)amino]-1,3-thiazol-4-yl}acetamide, due to its structural complexity, is likely to interact with various biological targets. . The pyridin-2-ylamino and thiazol-4-yl groups are common in molecules with significant biological activity, suggesting that this compound may serve as a lead structure for the development of new therapeutic agents.

Material Science: The robustness of the thiazole ring makes it a candidate for incorporation into advanced materials. This compound could be used in the synthesis of polymers or coatings that require high thermal stability or specific electronic properties.

Chemical Synthesis: As a versatile intermediate, this compound can be used in chemodivergent synthesis processes. .